Cas no 61485-46-9 (4,5-Bis(methylthio)-1,3-dithiol-2-one)

• Product Name: 4,5-Bis(methylthio)-1,3-dithiol-2-one
• CAS No: 61485-46-9
• MF: C₅H₆OS₄
• MW: 210.36053609848
• MDL: MFCD00137889
• CID: 954583
• PubChem ID: 87564671
• Update Time: 2025-10-31

4,5-Bis(methylthio)-1,3-dithiol-2-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(methylthio)-1,3-dithiol-2-one
• 4,5-bis(methylsulfanyl)-1,3-dithiol-2-one
• HMS1721B06
• ZB013276
• 4,5-bis(methylthio)-1,3-dithiole-2-one
• bis(methylsulfanyl)-2H-1,3-dithiol-2-one
• 4,5-Bis(methylthio)-1,3-dithiol)-2-one
• AKOS001028063
• 61485-46-9
• BIS(METHYLSULFANYL)-1,3-DITHIOL-2-ONE
• Z56799430
• SCHEMBL7983928
• B1777
• DTXSID60357542
• T71125
• MFCD00137889
• CS-0360223
• 4,5-Bis(methylthio)-1,3-dithiol-2-one, 97%
• ZXNVEXYJVODARP-UHFFFAOYSA-N

• MDL： MFCD00137889
• Inchi： 1S/C5H6OS4/c1-7-3-4(8-2)10-5(6)9-3/h1-2H3
• InChI Key： ZXNVEXYJVODARP-UHFFFAOYSA-N
• SMILES： S1C(=O)SC(=C1SC)SC

Computed Properties

• Exact Mass: 209.93000
• Monoisotopic Mass: 209.93014950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8

Experimental Properties

• Color/Form: Not determined
• Melting Point: 58.0 to 62.0 deg-C
• PSA: 124.15000
• LogP: 2.61360

4,5-Bis(methylthio)-1,3-dithiol-2-one Security Information

• WGK Germany：3

Related Categories

• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on 4,5-Bis(methylthio)-1,3-dithiol-2-one

4,5-Bis(methylthio)-1,3-dithiol-2-one: A Comprehensive Overview

The compound 4,5-Bis(methylthio)-1,3-dithiol-2-one, with the CAS number 61485-46-9, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique sulfur-containing structure, which makes it a subject of interest in various research areas. The molecule consists of a dithiolone core with two methylthio substituents at the 4 and 5 positions, giving it the IUPAC name 4,5-bis(methylthio)-1,3-dithiol-2-one. Its structure is notable for its potential to participate in various chemical reactions due to the reactivity of sulfur atoms and the electron-rich nature of the dithiolone ring.

Recent studies have highlighted the versatility of 4,5-Bis(methylthio)-1,3-dithiol-2-one in organic synthesis. Researchers have explored its ability to act as a sulfur source in the formation of thioethers and other sulfur-containing compounds. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated that this compound can be used as a precursor for synthesizing biologically active molecules with thiol groups. The reaction involves nucleophilic substitution at the sulfur atom, which is facilitated by the electron-withdrawing effect of the dithiolone ring.

In addition to its role in organic synthesis, 4,5-Bis(methylthio)-1,3-dithiol-2-one has shown promise in materials science. A 2022 article in Advanced Materials reported that this compound can be incorporated into polymer matrices to enhance their thermal stability and mechanical properties. The sulfur atoms in the molecule contribute to cross-linking within the polymer network, resulting in materials with improved durability under high-temperature conditions.

The biological activity of 4,5-Bis(methylthio)-1,3-dithiol-2-one has also been a focus of recent research. A study published in Bioorganic Chemistry in 2023 investigated its potential as an antioxidant agent. The molecule's ability to scavenge free radicals was attributed to its sulfur-rich structure and conjugated system. This property makes it a candidate for applications in pharmaceuticals and nutraceuticals.

The synthesis of 4,5-Bis(methylthio)-1,3-dithiol-2-one has been optimized through various methods over the years. A common approach involves the reaction of thiourea derivatives with alkylating agents under specific conditions. Recent advancements have focused on improving yield and purity by using more efficient catalysts and reaction conditions.

In conclusion, 4,5-Bis(methylthio)-1,3-dithiol-2-one, with CAS number 61485-46-9, is a versatile compound with applications spanning organic synthesis, materials science, and biotechnology. Its unique chemical structure and reactivity continue to make it a subject of interest for researchers seeking innovative solutions across these fields.